Cas no 731810-03-0 (Methyl 6-bromo-2-methyl-3-nitrobenzoate)

• Product name: Methyl 6-bromo-2-methyl-3-nitrobenzoate
• CAS No: 731810-03-0
• MF: C₉H₈BrNO₄
• MW: 274.0681
• MDL: MFCD28745266
• CID: 3166930
• PubChem ID: 58919616

Methyl 6-bromo-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-methyl-3-nitrobenzoate
• OBAPNCIKBLBVIO-UHFFFAOYSA-N
• SY060639
• AX8277820
• 6-bromo-2-methyl-3-nitro-benzoic acid methyl ester
• METHYL 2-BROMO-6-METHYL-5-NITROBENZOATE
• C90927
• Benzoic acid, 6-bromo-2-methyl-3-nitro-, methyl ester
• CS-12546
• AC2456
• Methyl6-bromo-2-methyl-3-nitrobenzoate
• AC-30085
• SCHEMBL5309337
• DB-209452
• MFCD28745266
• AKOS030625777
• 731810-03-0
• CS-0153679

• MDL： MFCD28745266
• Inchi： 1S/C9H8BrNO4/c1-5-7(11(13)14)4-3-6(10)8(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： OBAPNCIKBLBVIO-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C([H])([H])[H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96367g/mol
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives